Tellurium-131

• CAS RN: 14683-12-6
• Molecular Formula: Te
• Molecular Weight: 130.908522 g/mol
• IUPAC Name: tellurium-131
• InChI: InChI=1S/Te/i1+3
• InChI Key: PORWMNRCUJJQNO-AKLPVKDBSA-N
• Isomeric SMILES: [131Te]
• SMILES: [Te]
• synonyms: Tellurium-131

Description

Tellurium-131 is a radioisotope of tellurium with a half-life of 25 minutes. It is commonly used in scientific research due to its unique properties and applications.

Scientific Research Applications

Tellurium-131 has numerous applications in scientific research. One of its primary uses is in the field of nuclear medicine, where it is used in the diagnosis and treatment of various medical conditions. It is also used in the study of protein-protein interactions, as well as in the analysis of biomolecules such as DNA and RNA.

Mechanism of Action

Tellurium-131 works by emitting gamma rays, which can be detected using specialized imaging equipment. This allows researchers to track the movement of the isotope within biological systems and gain a better understanding of its behavior and effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific application and context in which it is used. In nuclear medicine, for example, it may be used to target and destroy cancer cells. In the study of protein-protein interactions, it may be used to label specific proteins and track their movement within cells.

Advantages and Limitations for Lab Experiments

One of the primary advantages of Tellurium-131 is its short half-life, which allows for rapid imaging and analysis. However, its short half-life also limits its use in certain applications, as it may not provide enough time for researchers to observe and analyze the effects of the isotope.

Future Directions

There are numerous future directions for the use of Tellurium-131 in scientific research. One potential area of focus is in the study of protein-protein interactions, where it may be used to develop new therapies for a variety of diseases. Additionally, it may be used in the development of new imaging techniques for the detection and diagnosis of medical conditions. Overall, the unique properties and applications of this compound make it a valuable tool for scientific research in a variety of fields.

Synthesis Methods

Tellurium-131 is typically produced through the irradiation of natural tellurium-130 with neutrons. This process results in the production of this compound through the reaction Te-130 (n, γ) Te-131. The resulting this compound can then be separated and purified for use in scientific research.